Cas no 2514959-61-4 (4(3H)-Pyrimidinone, 5-nitro-2-(propylthio)-)

• Product Name: 4(3H)-Pyrimidinone, 5-nitro-2-(propylthio)-
• CAS No: 2514959-61-4
• MF: C₇H₉N₃O₃S
• MW: 215.229659795761
• CID: 6840744
• Update Time: 2025-03-21

4(3H)-Pyrimidinone, 5-nitro-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 5-nitro-2-(propylthio)-
• 5-nitro-2-propylsulfanyl-1H-pyrimidin-6-one

• Inchi： 1S/C7H9N3O3S/c1-2-3-14-7-8-4-5(10(12)13)6(11)9-7/h4H,2-3H2,1H3,(H,8,9,11)
• InChI Key： XLYCBPBZOQYDRK-UHFFFAOYSA-N
• SMILES： C1(SCCC)=NC=C([N+]([O-])=O)C(=O)N1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 4.94±0.50(Predicted)